(1R,2S,5S)-3-(Tert-butoxycarbonyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

Specification

• CAS No.: 219754-02-6
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• IUPAC Name: (1R,2S,5S)-6,6-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• Standard InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(17)14-6-7-8(13(7,4)5)9(14)10(15)16/h7-9H,6H2,1-5H3,(H,15,16)/t7-,8-,9-/m0/s1
• Standard InChI Key: MFBZMDIQWYXOSP-CIUDSAMLSA-N
• Isomeric SMILES: CC1([C@@H]2[C@H]1[C@H](N(C2)C(=O)OC(C)(C)C)C(=O)O)C
• SMILES: CC1(C2C1C(N(C2)C(=O)OC(C)(C)C)C(=O)O)C
• Canonical SMILES: CC1(C2C1C(N(C2)C(=O)OC(C)(C)C)C(=O)O)C

Introduction

(1R,2S,5S)-3-(Tert-butoxycarbonyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is a complex organic compound with a specific stereochemistry. It is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. This compound is known for its role as an intermediate in the synthesis of certain drugs, such as Boceprevir, which is used to treat hepatitis C.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: Include P261 (avoid breathing dust), P264 (wash thoroughly after handling), P270 (do not eat, drink or smoke when using this product), among others.

Synthesis

The synthesis of (1R,2S,5S)-3-(Tert-butoxycarbonyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid typically involves the use of chiral starting materials and stereoselective reactions to achieve the desired stereochemistry. The tert-butoxycarbonyl group is often introduced to protect the nitrogen atom during subsequent synthetic steps.

Applications

This compound is primarily used as an intermediate in the synthesis of pharmaceuticals. It is noted as a Boceprevir intermediate, highlighting its role in producing drugs for treating viral infections like hepatitis C. Its unique structure makes it a valuable building block for creating complex molecules with specific biological activities.

Availability and Suppliers

The compound is available from various suppliers, including AChemBlock and Aladdin Scientific, with purity levels typically ranging from 95% to 97%. It is marketed as a heterocyclic building block for research purposes.

Research Findings and Future Directions

Research on (1R,2S,5S)-3-(Tert-butoxycarbonyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid focuses on its utility in organic synthesis and its potential applications in drug development. Future studies may explore new synthetic routes to improve efficiency and yield, as well as investigate its role in the synthesis of novel bioactive compounds.